N-Guanylurea sulfate salt hydrate

• IUPAC Name: diaminomethylideneurea;sulfuric acid;hydrate
• InChI: InChI=1S/2C2H6N4O.H2O4S.H2O/c2*3-1(4)6-2(5)7;1-5(2,3)4;/h2*(H6,3,4,5,6,7);(H2,1,2,3,4);1H2
• InChI Key: DZDHHDIWWOAIGP-UHFFFAOYSA-N
• Canonical SMILES: C(=NC(=O)N)(N)N.C(=NC(=O)N)(N)N.O.OS(=O)(=O)O
• Molecular Formula: C4H16N8O7S
• Molecular Weight: 320.29 g/mol

Description

N-Guanylurea sulfate salt hydrate is a chemical compound used in various chemical synthesis studies. It has a linear formula of [H2NC(=NH)NHCONH2]2·H2SO4 · xH2O.

Molecular Structure Analysis

The molecular formula of N-Guanylurea sulfate salt hydrate is C2H10N4O6S. It is a complex structure that builds up an array of mutually linked chains of cations and anions, with the crystal packing being largely controlled by an extensive hydrogen bonding network.

Chemical Reactions Analysis

While specific chemical reactions involving N-Guanylurea sulfate salt hydrate are not detailed in the available sources, it is known to be used in chemical synthesis studies.

Physical And Chemical Properties Analysis

N-Guanylurea sulfate salt hydrate is a solid substance. It has a molecular weight of 218.19 g/mol. The melting point is 199 °C (dec.) (lit.).

Scientific Research Applications

Chemical Synthesis Studies

N-Guanylurea sulfate salt hydrate is commonly employed in chemical synthesis studies. Researchers use it as a reactant or precursor in various synthetic processes. .

Energetic Materials Research

Energetic materials, such as propellants and explosives, benefit from compounds like N-Guanylurea sulfate salt hydrate. . Researchers study its properties to enhance safety and performance in energetic formulations.

Medicinal Chemistry

While not as extensively explored as other compounds, guanylurea derivatives have potential in medicinal chemistry. Researchers investigate their biological activity, pharmacokinetics, and potential therapeutic applications. .

Polymer Science

N-Guanylurea sulfate salt hydrate can serve as a building block in polymer synthesis. By incorporating it into polymer chains, scientists can tailor material properties such as mechanical strength, solubility, and thermal stability. .

Catalysis

Researchers explore guanylurea derivatives as catalysts in various reactions. Their unique nitrogen-rich structure may enable efficient activation of substrates or facilitate specific transformations. .

Analytical Chemistry

In analytical chemistry, N-Guanylurea sulfate salt hydrate may find applications as a standard or reference material. .

Mechanism of Action

Target of Action

N-Guanylurea sulfate salt hydrate is primarily used in chemical synthesis studies . .

Mode of Action

It’s often used in chemical synthesis, suggesting it may interact with other compounds to form new substances .

Result of Action

It’s known to be used in chemical synthesis studies .

Action Environment

Safety data suggests that dust formation should be avoided and adequate ventilation should be ensured when handling this compound .

Safety and Hazards

N-Guanylurea sulfate salt hydrate is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (STOT SE 3). It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and to handle in accordance with good industrial hygiene and safety practice.